Cas no 22865-52-7 (Benzenamine,4-[(4-methylphenyl)thio]-)

• Product Name: Benzenamine,4-[(4-methylphenyl)thio]-
• CAS No: 22865-52-7
• MF: C₁₃H₁₃NS
• MW: 215.31402182579
• MDL: MFCD00172082
• CID: 286393
• PubChem ID: 459376
• Update Time: 2025-04-19

Benzenamine,4-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[(4-methylphenyl)thio]-
• 4-(4-methylphenyl)sulfanylaniline
• 4-[(4-Methylphenyl)sulfanyl]aniline
• 4-(4-methylphenylsulfanyl)aniline
• 4-(p-tolylthio)aniline
• 4-[(4-methylphenyl)thio]benzenamine
• 4'-Amino-4-methyl-diphenylsulfid
• 4-amino-4'-methyldiphenylsulphide
• 4-p-Tolylmercapto-anilin
• 4-p-tolylsulfanyl-aniline
• methylphenylsulfanylaniline
• p-(p-Tolylmercapto)aniline
• AKOS000215479
• SB79217
• SCHEMBL4098500
• AJSXOVAGVRPACZ-UHFFFAOYSA-N
• DTXSID90332640
• 4-(4-methylthiophenoxy)-aniline
• CS-0336327
• 4-[(4-Methylphenyl)thio]aniline
• FT-0638258
• 4-(p-tolylsulfanyl)aniline
• 22865-52-7
• 4-p-Tolylsulfanyl-phenylamine
• MFCD00172082
• 8G-376S
• J-513832
• Oprea1_422653
• DB-046008

• MDL： MFCD00172082
• Inchi： 1S/C13H13NS/c1-10-2-6-12(7-3-10)15-13-8-4-11(14)5-9-13/h2-9H,14H2,1H3
• InChI Key： AJSXOVAGVRPACZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 215.07700
• Monoisotopic Mass: 215.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.17
• Melting Point: 73-75,5°C
• Boiling Point: 395.8°Cat760mmHg
• Flash Point: 193.2°C
• Refractive Index: 1.658
• PSA: 51.32000
• LogP: 4.30960

Benzenamine,4-[(4-methylphenyl)thio]- Security Information

• HazardClass：IRRITANT